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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of barium chlorate in

water and other common solvents. The information is curated for professionals in research and

development who require precise and reliable data for their work.

Quantitative Solubility Data
The solubility of barium chlorate is significantly dependent on the solvent and temperature.

The following tables summarize the available quantitative data.

Solubility in Water
Barium chlorate exhibits high solubility in water, which increases with temperature.
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Temperature (°C) Solubility ( g/100 g of solvent)

0 20.34

10 26.95

20 33.8

25 37.99

30 41.7

60 66.8

100 104.9

Data sourced from multiple chemical handbooks.

Solubility in Other Solvents
Quantitative solubility data for barium chlorate in organic solvents is not readily available in

the cited literature. However, qualitative descriptions have been reported. Barium chlorate is

described as slightly or sparingly soluble in ethanol and acetone, and poorly soluble in glycerol.

Solvent Qualitative Solubility

Ethanol Sparingly soluble[1]

Acetone Sparingly soluble[1]

Glycerol Poorly soluble

Methanol Slightly soluble

Experimental Protocol for Determining Solubility
The following is a generalized experimental protocol for determining the solubility of an

inorganic salt such as barium chlorate as a function of temperature. This method is based on

the principle of creating a saturated solution at an elevated temperature and then determining

the concentration at which the solute crystallizes upon cooling.
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Materials and Equipment
Barium chlorate

Distilled or deionized water

Heating and stirring plate

Beaker

Graduated cylinder or burette

Calibrated thermometer or temperature probe

Stirring rod or magnetic stirrer

Filter paper and funnel

Drying oven

Analytical balance

Experimental Workflow
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Preparation

Dissolution

Crystallization & Measurement

Analysis

Weigh excess
barium chlorate

Combine solute
and solvent

Measure known
volume of solvent

Heat and stir until
all solute dissolves

Cool slowly
while stirring

Record temperature at
first sign of crystallization

Filter and dry
the precipitate

Weigh the precipitate

Calculate solubility
(g/100g solvent)

Ba(ClO3)2(s) Ba^2+(aq) + 2ClO3^-(aq)
 Dissolution 

 Crystallization 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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